Cas no 2680726-25-2 (4-Boc-amino-5-bromo-2-methylpyrimidine)

• Product Name: 4-Boc-amino-5-bromo-2-methylpyrimidine
• CAS No: 2680726-25-2
• MF: C₁₀H₁₄BrN₃O₂
• MW: 288.141061306
• CID: 5855291
• PubChem ID: 162341796
• Update Time: 2025-05-27

4-Boc-amino-5-bromo-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2680726-25-2
• EN300-28287643
• AT24108
• 4-BOC-AMINO-5-BROMO-2-METHYLPYRIMIDINE
• tert-butyl N-(5-bromo-2-methylpyrimidin-4-yl)carbamate
• 4-Boc-amino-5-bromo-2-methylpyrimidine

• Inchi： 1S/C10H14BrN3O2/c1-6-12-5-7(11)8(13-6)14-9(15)16-10(2,3)4/h5H,1-4H3,(H,12,13,14,15)
• InChI Key： ZTKXPSHXOSIXPT-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C)N=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 287.02694g/mol
• Monoisotopic Mass: 287.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.1Ų

Additional information on 4-Boc-amino-5-bromo-2-methylpyrimidine

Research Brief on 4-Boc-amino-5-bromo-2-methylpyrimidine (CAS: 2680726-25-2) in Chemical Biology and Pharmaceutical Applications

The compound 4-Boc-amino-5-bromo-2-methylpyrimidine (CAS: 2680726-25-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic building block, featuring a Boc-protected amino group and a bromine substituent, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies highlight its utility in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a key precursor in the synthesis of novel pyrimidine-based EGFR inhibitors. Researchers utilized 4-Boc-amino-5-bromo-2-methylpyrimidine as a starting material for Suzuki-Miyaura cross-coupling reactions, enabling efficient diversification of the pyrimidine core. The resulting compounds showed promising activity against resistant mutations of EGFR, with IC50 values in the low nanomolar range.

In parallel developments, the compound has been employed in DNA-encoded library (DEL) technology for hit identification. Its reactive bromine moiety allows for efficient on-DNA functionalization, while the Boc-protected amino group provides a handle for subsequent derivatization. A 2024 Nature Biotechnology publication reported the successful incorporation of this building block in a DEL screening campaign that identified novel binders to an oncology target of high interest.

The synthetic accessibility of 4-Boc-amino-5-bromo-2-methylpyrimidine has been improved through recent process chemistry innovations. A Green Chemistry report detailed a continuous flow synthesis approach that reduces solvent consumption and improves yield compared to traditional batch methods. This advancement is particularly relevant given the compound's growing importance in pharmaceutical development pipelines.

From a structural perspective, crystallographic studies have revealed interesting conformational properties of this scaffold. The Boc group induces a specific orientation of the pyrimidine ring that appears favorable for target binding in several protein-ligand complexes. These structural insights, published in a recent ACS Chemical Biology article, are informing rational drug design efforts across multiple therapeutic areas.

Looking forward, the unique combination of reactivity and stability offered by 4-Boc-amino-5-bromo-2-methylpyrimidine positions it as a valuable tool for medicinal chemists. Its applications span from traditional small molecule drug discovery to emerging areas such as PROTACs and covalent inhibitor development. The compound's commercial availability from multiple suppliers has further accelerated its adoption in both academic and industrial research settings.